Cas no 2229614-28-0 (3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid)
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid
- EN300-1744147
- 2229614-28-0
-
- Inchi: 1S/C14H16N2O2/c1-16-11-5-3-2-4-9(11)6-12(16)14(13(17)18)7-10(15)8-14/h2-6,10H,7-8,15H2,1H3,(H,17,18)
- InChI Key: QPPSBLGRNDRZNV-UHFFFAOYSA-N
- SMILES: OC(C1(C2=CC3C=CC=CC=3N2C)CC(C1)N)=O
Computed Properties
- Exact Mass: 244.121177757g/mol
- Monoisotopic Mass: 244.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 68.2Ų
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1744147-0.05g |
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid |
2229614-28-0 | 0.05g |
$1513.0 | 2023-09-20 | ||
| Enamine | EN300-1744147-0.1g |
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid |
2229614-28-0 | 0.1g |
$1585.0 | 2023-09-20 | ||
| Enamine | EN300-1744147-0.25g |
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid |
2229614-28-0 | 0.25g |
$1657.0 | 2023-09-20 | ||
| Enamine | EN300-1744147-0.5g |
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid |
2229614-28-0 | 0.5g |
$1728.0 | 2023-09-20 | ||
| Enamine | EN300-1744147-1.0g |
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid |
2229614-28-0 | 1g |
$1801.0 | 2023-06-03 | ||
| Enamine | EN300-1744147-2.5g |
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid |
2229614-28-0 | 2.5g |
$3530.0 | 2023-09-20 | ||
| Enamine | EN300-1744147-5.0g |
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid |
2229614-28-0 | 5g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1744147-10.0g |
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid |
2229614-28-0 | 10g |
$7742.0 | 2023-06-03 | ||
| Enamine | EN300-1744147-1g |
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid |
2229614-28-0 | 1g |
$1801.0 | 2023-09-20 | ||
| Enamine | EN300-1744147-5g |
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid |
2229614-28-0 | 5g |
$5221.0 | 2023-09-20 |
3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid
Exploring the Potential of 3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2229614-28-0) in Modern Research
The compound 3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2229614-28-0) has garnered significant attention in the field of medicinal chemistry and drug discovery. This unique molecule, characterized by its cyclobutane core and indole substitution, presents a promising scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting neurodegenerative diseases, inflammatory disorders, and cancer, aligning with current trends in precision medicine and personalized healthcare.
One of the key structural features of 3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid is its rigid cyclobutane ring, which can enhance binding affinity and selectivity toward biological targets. The presence of the 1-methyl-1H-indol-2-yl group further contributes to its pharmacological profile, as indole derivatives are known for their diverse bioactivities. This combination makes the compound a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies, which are critical in modern drug development pipelines.
In recent years, the scientific community has shown growing interest in small-molecule modulators of protein-protein interactions (PPIs), and 3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid fits well into this category. Its ability to interact with enzyme active sites and receptor binding pockets makes it a versatile tool for probing biological pathways. Additionally, its carboxylic acid functionality allows for further derivatization, enabling researchers to fine-tune its properties for specific applications.
The synthesis of 3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2229614-28-0) involves multi-step organic transformations, often leveraging transition-metal catalysis and protecting group strategies. These methods are optimized to achieve high yields and purity, which are essential for reliable biological testing. As the demand for innovative drug candidates rises, this compound's synthetic accessibility and modularity position it as a key player in the search for new therapies.
Beyond its pharmaceutical potential, 3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid is also being explored in chemical biology and proteomics. Its unique structure allows it to serve as a molecular probe for studying enzyme mechanisms or as a ligand in affinity-based assays. These applications are particularly relevant in the era of omics technologies, where understanding molecular interactions at a systems level is paramount.
In conclusion, 3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2229614-28-0) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its broad applicability, makes it a compound of interest for researchers tackling some of today's most pressing health challenges. As the scientific community continues to uncover its full potential, this molecule is poised to make significant contributions to the advancement of therapeutic innovation and biomedical research.
2229614-28-0 (3-amino-1-(1-methyl-1H-indol-2-yl)cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)